
Application Notes: Preparation and Use of
Tranylcypromine Sulfate in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tranylcypromine sulphate

Cat. No.: B10753801 Get Quote

Introduction

Tranylcypromine sulfate is a non-selective and irreversible inhibitor of monoamine oxidase

(MAO), a key enzyme responsible for the degradation of monoamine neurotransmitters such as

serotonin, norepinephrine, and dopamine.[1][2] By inhibiting both MAO-A and MAO-B isoforms,

tranylcypromine effectively increases the levels of these neurotransmitters in the brain.[1][3]

Beyond its well-known role as an antidepressant, tranylcypromine has also been identified as

an inhibitor of lysine-specific demethylase 1 (LSD1), a histone demethylase implicated in

cancer and cellular differentiation.[4][5] This dual activity makes tranylcypromine sulfate a

valuable tool for researchers in neuroscience, oncology, and epigenetics.

Proper preparation of tranylcypromine sulfate solutions is critical for obtaining reliable and

reproducible results in cell culture experiments. These application notes provide detailed

protocols for the solubilization, storage, and dilution of tranylcypromine sulfate for in vitro

studies.

Key Considerations for Use in Cell Culture:

Solvent Selection: While tranylcypromine sulfate has some solubility in water[6][7], Dimethyl

Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions due to its high solubilizing capacity and compatibility with most cell culture media at

low final concentrations.[8][9]
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Solvent Toxicity: The final concentration of DMSO in the cell culture medium should be kept

to a minimum (typically ≤0.5%, ideally ≤0.1%) to avoid solvent-induced cytotoxicity or off-

target effects. A vehicle control (medium containing the same final concentration of DMSO)

should always be included in experiments.

Sterility: Stock solutions must be sterile-filtered before being added to cell cultures to prevent

microbial contamination.

Stability and Storage: Tranylcypromine sulfate is stable as a powder and in solution when

stored correctly.[10] Aliquoting stock solutions is highly recommended to avoid repeated

freeze-thaw cycles, which can degrade the compound.[9]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of tranylcypromine sulfate.

Property Value References

Chemical Name Tranylcypromine Sulfate [7]

Synonyms Parnate, 2-PCPA, SKF-385 [8]

CAS Number 13492-01-8 [5][8][9]

Molecular Formula C₁₈H₂₄N₂O₄S (2:1 salt) [5][8]

Molecular Weight 364.46 g/mol [6][8][9]

Appearance
White to off-white crystalline

powder
[7]

Purity ≥98% [6]

Solubility
Water: ~20-50 mg/mLDMSO:

~3.5-65 mg/mL
[6][7][9][11]

Storage (Powder) -20°C for up to 3 years [6][9]

Storage (Stock Solution)
-20°C for 1-3 months-80°C for

up to 1 year
[8][9]

Typical Working Conc. 1 µM - 10 µM [6][8][12]
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Mechanism of action of Tranylcypromine.
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Workflow for preparing tranylcypromine sulfate solutions.
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Experimental Protocols
Protocol 1: Preparation of 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Materials and Equipment:

Tranylcypromine Sulfate powder (MW: 364.46 g/mol )

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile pipette tips

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringe

Procedure:

Safety First: Perform all steps in a chemical fume hood. Wear appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.

Tranylcypromine sulfate is toxic if inhaled or contacts skin and is fatal if swallowed.[5]

Calculation: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 364.46 g/mol x 1000 mg/g = 3.64 mg
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Weighing: Carefully weigh out 3.64 mg of tranylcypromine sulfate powder and place it into a

sterile microcentrifuge tube.

Dissolving: Add 1 mL of sterile, anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and colorless.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

and dispense the solution into a new sterile tube. This step is crucial to prevent

contamination of cell cultures.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 20-50 µL) in sterile microcentrifuge tubes. Label the tubes clearly with the compound

name, concentration, solvent, and date. Store the aliquots at -20°C for short-term use (up to

3 months) or at -80°C for long-term storage (up to 1 year).[12]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol provides an example of how to dilute the 10 mM stock solution to a final working

concentration of 10 µM in cell culture medium.

Materials and Equipment:

10 mM Tranylcypromine Sulfate stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile pipette and tips

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM stock solution at room temperature.

Calculation (Serial Dilution): It is recommended to perform an intermediate dilution to ensure

accuracy.
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Step A (Intermediate Dilution): Prepare a 1:100 intermediate dilution by adding 2 µL of the

10 mM stock to 198 µL of sterile cell culture medium. This results in a 100 µM solution. Mix

well by gentle pipetting.

Step B (Final Dilution): Prepare the final 10 µM working solution. For example, to make 1

mL of medium with a final concentration of 10 µM, add 100 µL of the 100 µM intermediate

solution to 900 µL of complete cell culture medium.

Alternatively, for a direct 1:1000 dilution: Add 1 µL of the 10 mM stock solution directly to

999 µL of culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the culture medium. In the example above (1:1000 dilution), this would be 1 µL of DMSO

per 1 mL of medium (0.1% DMSO).

Application: Mix the final working solution gently and add it to your cells. Ensure the solution

is added to the culture vessel promptly after preparation.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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